Cas no 1092352-65-2 (2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid)

2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is a heterocyclic compound featuring a benzoxazine core with a carboxylic acid functional group at the 6-position. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The oxo and dihydro groups enhance its potential as an intermediate in the development of biologically active molecules. Its carboxylic acid moiety allows for easy conjugation or modification, facilitating its use in coupling reactions. The compound’s stability and well-defined reactivity profile make it a reliable building block for researchers working on heterocyclic chemistry and drug discovery applications.
2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid structure
1092352-65-2 structure
Product Name:2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
CAS No:1092352-65-2
MF:C10H9NO4
MW:207.182762861252
MDL:MFCD11207468
CID:1078526
PubChem ID:43154879
Update Time:2025-05-27

2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid
    • 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
    • 2-methyl-3-oxo-4H-1,4-benzoxazine-6-carboxylic acid
    • SBB093829
    • RP12068
    • 2-methyl-3-oxo-2,4-dihydro-1,4-benzoxazine-6-carboxylic acid
    • 2-methyl-3-oxo-2H,4H-benzo[e]1,4-oxazine-6-carboxylic acid
    • 3,4-Dihydro-2-methyl-3
    • 3,4-Dihydro-2-methyl-3-oxo-2H-1,4-benzoxazine-6-carboxylic acid
    • 2H-1,4-benzoxazine-6-carboxylic
    • 2H-1,4-benzoxazine-6-carboxylic acid, 3,4-dihydro-2-methyl-3-oxo-
    • NSC-821588
    • DA-00007
    • CS-0061417
    • 2-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylicacid
    • A910036
    • AKOS004912573
    • 1092352-65-2
    • HC-0749
    • MFCD11207468
    • Z382821672
    • EN300-96261
    • ALBB-020499
    • NSC821588
    • SCHEMBL2882943
    • MDL: MFCD11207468
    • Inchi: 1S/C10H9NO4/c1-5-9(12)11-7-4-6(10(13)14)2-3-8(7)15-5/h2-5H,1H3,(H,11,12)(H,13,14)
    • InChI Key: JDFHPMWWJCAFQJ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(=O)O)=CC=2NC(C1C)=O

Computed Properties

  • Exact Mass: 207.053
  • Monoisotopic Mass: 207.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 0.8

Experimental Properties

  • Melting Point: 263-265°

2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Security Information

2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Pricemore >>

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Additional information on 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

Research Brief on 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS: 1092352-65-2)

2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS: 1092352-65-2) is a benzoxazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique heterocyclic structure, has been explored for its pharmacological properties, particularly as a scaffold for designing novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a promising candidate for further investigation.

The synthesis of 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to improve yield and reduce environmental impact. The compound's structural features, including the carboxylic acid moiety and the benzoxazine ring, provide opportunities for derivatization, enabling the development of analogs with enhanced bioactivity and selectivity.

Recent pharmacological studies have highlighted the compound's potential as an anti-inflammatory and antimicrobial agent. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, its antimicrobial activity against Gram-positive and Gram-negative bacteria has been reported, suggesting its utility in addressing antibiotic resistance. These findings underscore the importance of further exploring its mechanism of action and optimizing its pharmacokinetic properties.

In the context of drug discovery, 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has been investigated as a lead compound for the development of new therapeutics. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, guiding the design of more potent analogs. Computational modeling and molecular docking studies have further elucidated its interactions with target proteins, providing insights into its binding modes and potential therapeutic applications.

Despite its promising attributes, challenges remain in the development of this compound as a viable drug candidate. Issues such as solubility, metabolic stability, and toxicity need to be addressed through systematic optimization. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, offer potential solutions to these challenges, enhancing the compound's bioavailability and therapeutic efficacy.

In conclusion, 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS: 1092352-65-2) represents a valuable scaffold in medicinal chemistry with diverse pharmacological potential. Ongoing research efforts are expected to yield novel derivatives with improved properties, paving the way for its application in treating various diseases. Future studies should focus on preclinical evaluation and translational research to fully realize its therapeutic potential.

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